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Compound of Interest

Compound Name: Lithium tetrahydroborate

Cat. No.: B8804741

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for lithium borohydride
(LiBHa4), a powerful reducing agent utilized in organic synthesis. Given its hazardous nature, a
thorough understanding of its properties and associated safety protocols is critical for all

personnel.

Chemical and Physical Properties

Lithium borohydride is a white to grayish crystalline powder.[1] It is a potent reducing agent,
stronger than sodium borohydride but generally less reactive than lithium aluminum hydride.[2]
A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Lithium Borohydride
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Property Value Citations

Chemical Formula LiBHa [2][3]

Molecular Weight 21.78 g/mol [3]
White to grayish crystalline

Appearance [1]
powder

Density 0.666 g/cm?3 [2]

Melting Point 268 °C (514 °F; 541 K) [2]

N ) Decomposes at 380 °C (716

Boiling Point [21[4]
°F; 653 K)

Solubility in Ether 2.5 g/100 mL [2]

Autoignition Temperature > 180 °C (356 °F; 453 K) [2]

Toxicological Data

Lithium borohydride is toxic if swallowed, inhaled, or absorbed through the skin.[5] It can cause
severe chemical burns to the skin, eyes, and respiratory tract.[5][6] Ingestion may lead to
damage of the blood, kidneys, heart, and liver.[6]

Table 2: Toxicological Properties of Lithium Borohydride

Parameter Value Species Citations

LD50 (Oral) 87.8 mg/kg Mouse [7]

Reactivity and Incompatibilities

A primary hazard associated with lithium borohydride is its violent reaction with water and other
protic solvents, which liberates highly flammable hydrogen gas.[3][5] This reaction can be
vigorous enough to cause ignition.[8]

Key Incompatibilities:
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e Water and Moist Air: Reacts violently to produce flammable hydrogen gas.[3][5]

e Acids: Reacts vigorously, producing toxic fumes.[5]

» Alcohols and other Protic Solvents: Reacts to produce flammable hydrogen gas.[9][10]
e Strong Oxidizing Agents: Can lead to explosive reactions.[11]

* Amines, Halogens, Acid Anhydrides, and Chloroformates: Incompatible and may react
violently.[11]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling lithium borohydride to prevent contact and
inhalation. The selection of PPE should be based on a thorough risk assessment of the specific
procedure being performed.

Recommended PPE:
o Eye and Face Protection: Chemical safety goggles and a full-face shield are essential.[12]

o Skin Protection: A flame-retardant lab coat, worn over clothing made from natural fibers (e.g.,
cotton), is required.[12]

e Hand Protection: Double gloving is recommended. An inner nitrile glove can be worn with a
heavier, chemical-resistant outer glove such as butyl rubber or Viton®.[13][14][15] Glove
selection should be guided by the manufacturer's compatibility charts, as breakthrough times
can vary.[16] Always inspect gloves for any signs of degradation before use.

o Respiratory Protection: For operations that may generate dusts or aerosols, a NIOSH-
approved respirator with a suitable cartridge (e.g., Type BAX-P) is necessary.[5] All work with
solid lithium borohydride should be conducted in a certified chemical fume hood or a
glovebox.[17]
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Figure 1. Recommended PPE for handling lithium borohydride.
Storage and Handling
Proper storage and handling procedures are crucial to prevent accidents.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[5]

Containers must be kept tightly sealed under an inert atmosphere (e.g., nitrogen or argon).

[5]

Store in a dedicated, flame-proof cabinet.[5]

Protect containers from physical damage and inspect regularly for leaks.[5]
Handling:

 All manipulations of solid lithium borohydride should be performed under an inert
atmosphere in a glovebox or a certified chemical fume hood.[12][17]

e Avoid the formation of dust.[11]

e Use non-sparking tools.[5]
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e Ground and bond containers when transferring material.[17]

e Never work alone when handling this substance.
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Figure 2. General workflow for handling solid lithium borohydride.
Emergency Procedures
Spill Response:
e Minor Spill (Solid):
o Eliminate all ignition sources.[5]

o Wearing appropriate PPE, cover the spill with a dry, non-combustible material such as dry
sand, soda ash, or lime.[5][8] DO NOT use combustible materials like paper towels.

o Using non-sparking tools, carefully collect the mixture into a dry, labeled container for
disposal.[5]

e Major Spill:
o Evacuate the area immediately and alert emergency personnel.[5]
o Move upwind of the spill.[5]

o Isolate the spill area for at least 50 meters (150 feet) for solids.[8]
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Figure 3. Decision-making workflow for lithium borohydride spills.

Fire Fighting:

e DO NOT use water, carbon dioxide (COz2), or foam extinguishers.[5]
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o Small Fires: Use a Class D dry chemical extinguisher, dry sand, soda ash, or lime.[5][8]

e Large Fires: Use large quantities of dry sand, dry chemical, or soda ash. It may be
necessary to withdraw from the area and let the fire burn.[5][8]

« If a container is exposed to fire, cool it with flooding quantities of water from a protected
location, but do not allow water to contact the material itself.[5]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Brush off any solid material. Imnmediately flush the skin with copious amounts
of water for at least 15 minutes while removing contaminated clothing. Seek immediate
medical attention.[6]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[17]

e Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Seek immediate medical attention.[17]

Experimental Protocols

The following protocols are provided as general guidelines and should be adapted to the
specific scale and conditions of your experiment. A thorough risk assessment must be
conducted before any new procedure.

7.1. Preparation of a Lithium Borohydride Solution in THF (Example)

This procedure should be performed under an inert atmosphere (e.g., in a glovebox or using
Schlenk techniques).

o Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of dry
nitrogen or argon.

e Solvent Preparation: Use anhydrous tetrahydrofuran (THF).
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 Dissolution: In a flask equipped with a magnetic stir bar and under a positive pressure of
inert gas, add the desired amount of anhydrous THF.

o Slowly add the pre-weighed solid lithium borohydride to the stirring solvent. The dissolution
may be slightly exothermic.

« Stir until the solid is fully dissolved. The resulting solution is ready for use.
7.2. Quenching of a Reaction Mixture Containing Excess Lithium Borohydride

This procedure is highly exothermic and produces hydrogen gas. It must be performed in a
fume hood, away from ignition sources, and with appropriate cooling.

Cooling: Cool the reaction flask to 0 °C using an ice-water bath.[18]

e Initial Quenching (Slowly!): While stirring vigorously, very slowly and dropwise add a less
reactive protic solvent such as isopropanol or ethanol.[19][20] Monitor for gas evolution and
control the addition rate to keep the reaction from becoming too vigorous.

e Secondary Quenching: Once the initial vigorous reaction has subsided, slowly and dropwise
add methanol.[20]

e Final Quenching: After gas evolution from the methanol addition has ceased, very slowly and
carefully add water dropwise to ensure all residual hydride is destroyed.[18][19]

 Acidification (Optional but Recommended): To neutralize the resulting basic solution and
decompose borate complexes, slowly add a dilute acid (e.g., 1 M HCI) until the aqueous
phase is acidic.[18]

e Workup: Proceed with standard aqueous workup and extraction of the desired product.
7.3. Disposal of Lithium Borohydride Waste

Small quantities of unreacted lithium borohydride and contaminated materials must be
guenched before disposal.

o Containment: Collect contaminated materials (e.g., weighing paper, gloves) in a dry,
dedicated waste container inside a fume hood.[21]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Purification_Strategies_for_Lithium_Pyrrolidinoborohydride_Reaction_Products.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://sarponggroup.com/wp-content/uploads/2020/01/Quenching-WaterReactiveChemicals_Sarpong.pdf
https://sarponggroup.com/wp-content/uploads/2020/01/Quenching-WaterReactiveChemicals_Sarpong.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_Strategies_for_Lithium_Pyrrolidinoborohydride_Reaction_Products.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_Strategies_for_Lithium_Pyrrolidinoborohydride_Reaction_Products.pdf
https://cls.ucla.edu/lithium-borohydride-ignites-trash
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Neutralization: In a large, suitable container (e.g., a large beaker or flask) with a magnetic
stir bar, add a large volume of a less reactive alcohol like isopropanol.

e Slowly and in small portions, add the lithium borohydride waste to the stirring alcohol.

» Once the reaction has ceased, follow the secondary and final quenching steps outlined in the
reaction quenching protocol (Section 7.2).

e The resulting neutralized solution should be collected as hazardous waste. Do not pour
down the drain.[17]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for lithium borohydride. It is not a substitute for formal safety training and a
thorough understanding of the specific procedures and hazards in your laboratory. Always
consult the Safety Data Sheet (SDS) and your institution's safety guidelines before working
with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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